Cas no 19978-41-7 (3,5-dibromo-2h-pyran-2-one)

• Product Name: 3,5-dibromo-2h-pyran-2-one
• CAS No: 19978-41-7
• MF: C₅H₂Br₂O₂
• MW: 253.876180171967
• CID: 1393460
• PubChem ID: 11379789
• Update Time: 2025-04-20

3,5-dibromo-2h-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2h-pyran-2-one
• NSC84661
• AC1L5VV9
• 3,5-dibromopyran-2-one
• 2,5-Dibromo-3,4-dinitro-thiophene
• ST082990
• AC1Q5AAX
• 2,5-dibromo-3,4-dinitrothiophen
• ACMC-1APGK
• 3,5-dibromo-2-pyrone
• 2,5-Dibrom-3,4-dinitro-thiophen
• KSC491I5J
• NCIOpen2_009291
• 2,5-dibromo-2,4-dinitrothiophene
• 2,5-dibromo-2-pyrone
• G-KG
• EN300-7618711
• MFCD10699142
• 19978-41-7
• CS-0157767
• DB-066017
• SCHEMBL14028184
• AKOS015834430
• DS-12246

• MDL： MFCD10699142
• Inchi： 1S/C5H2Br2O2/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key： MLXYPWZJEXLAIM-UHFFFAOYSA-N
• SMILES： BrC1C(=O)OC=C(C=1)Br

Computed Properties

• Exact Mass: 251.84206
• Monoisotopic Mass: 251.84215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 230.2°C at 760 mmHg
• PSA: 26.3

3,5-dibromo-2h-pyran-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives